4-methoxy-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide
• InChI: InChI=1S/C15H19N3O3S2/c1-21-13-2-4-14(5-3-13)23(19,20)17-12-6-9-18(10-7-12)15-16-8-11-22-15/h2-5,8,11-12,17H,6-7,9-10H2,1H3
• InChI Key: OWUUUXVRERIOPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2CCN(CC2)C3=NC=CS3
• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol

Description

4-methoxy-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide, also known as TBPS, is a sulfonamide that has been used in scientific experiments. It is related to the thiazole ring, which is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Molecular Structure Analysis

The thiazole ring, which is part of the 4-methoxy-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide molecule, is planar. Its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Scientific Research Applications

Anticancer Properties

The thiazole nucleus has been incorporated into several clinically used anticancer drugs. For instance, compounds like dabrafenib , dasatinib , patellamide A , ixabepilone , and epothilone contain the thiazole motif and exhibit potent anticancer effects. .

Hypnotic Agents

Thiazole derivatives have been investigated as potential hypnotic agents. .

Anti-Inflammatory Activity

Some thiazole-containing compounds exhibit anti-inflammatory properties. .

Antimicrobial Agents

Thiazoles have been studied for their antibacterial and antifungal activities. .

Antithrombotic Activity

Certain thiazole-based fibrinogen receptor antagonists have demonstrated antithrombotic effects. .

Cytotoxicity and Antitumor Effects

Thiazole-containing compounds have been evaluated for their cytotoxicity and antitumor activity. .

TGF-β Signaling Inhibition

Compound 11, a selective ALK5 inhibitor containing the thiazole ring, effectively inhibits TGF-β-induced Smad2/3 phosphorylation. .

Other Biological Activities

Thiazoles also interact with various receptors and enzymes, affecting diverse biological processes. .

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that thiazole derivatives can interact with their targets in various ways, leading to different biological effects . For instance, some thiazole derivatives have shown antibacterial activity when used in conjunction with cell-penetrating peptides .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biological pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been reported to exhibit a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .